Triclopyr

• IUPAC Name: 2-(3,5,6-trichloropyridin-2-yl)oxyacetic acid
• InChI: InChI=1S/C7H4Cl3NO3/c8-3-1-4(9)7(11-6(3)10)14-2-5(12)13/h1H,2H2,(H,12,13)
• InChI Key: REEQLXCGVXDJSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=C1Cl)Cl)OCC(=O)O)Cl
• Molecular Formula: C7H4Cl3NO3
• DSSTOX Substance ID: DTXSID0032497
• Molecular Weight: 256.5 g/mol
• Physical Description: Colorless or white solid; [ICSC], WHITE OR COLOURLESS FLUFFY CRYSTALS.
• Boiling Point: 290 °C /decomposes/
• Solubility: In water, 440 mg/L at 25 °C, In acetone = 989 g/kg; in 1-octanol = 307 g/kg, In acetone 581, acetonitrile 92.1, hexane 0.09, toluene 19.2, dichloromethane 24.9, methanol 665, ethyl acetate 271 (all in g/L), Solubility in water, g/100ml at 25 °C: 0.04 (none)
• Density: 1.85 g/cu cm at 21 °C, 1.85 g/cm³, Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00
• Vapor Pressure: 0.00000126 [mmHg], 1.26X10-6 mm Hg at 25 °C, Vapor pressure at 25 °C: negligible
• Color/Form: Fluffy solid, Fluffy, colorless solid
• CAS RN: 55335-06-3
• Melting Point: 150.5 °C, 148-150 °C

Description

Triclopyr is an organic compound in the pyridine group that is used as a systemic foliar herbicide and fungicide. It is used to control broadleaf weeds while leaving grasses and conifers unaffected or to control rust diseases on crops.

Synthesis Analysis

Triclopyr has been co-synthesized through a one-pot solvothermal reaction. Another synthesis method involves a reaction with methyl 2-[(3,5,6-trichloropyridin-2-yl)oxy]acetate with water and sodium hydroxide at 80 - 85°C for 4 hours.

Molecular Structure Analysis

The compound C18H16Cl6N2O6 crystallizes in the monoclinic crystal system, P21/c space group with unit-cell parameters: a = 4.9615 (2) Å, b = 30.9297 (14) Å, c = 15.9155 (10) Å, β = 91.466 (4)° and Z = 4.

Chemical Reactions Analysis

Triclopyr ethyl ester has been co-synthesized through a one-pot solvothermal reaction and the crystal structure has been determined by single crystal X-ray structure analysis. The compound is further assembled into a network structure via rich Cl⋯Cl halogen bond interactions.

Physical And Chemical Properties Analysis

Triclopyr has a chemical formula of C7H4Cl3NO3. It has a molar mass of 256.46 g·mol−1. It appears as a fluffy solid with a melting point of 148 to 150 °C. It has a solubility in water of 440 mg/L and in acetone of 989 g/kg. Its acidity (pKa) is 2.68.

Scientific Research Applications

Comprehensive Analysis of Triclopyr Applications in Scientific Research

Triclopyr is a systemic herbicide used for the control of broadleaf and woody plants. Its applications in scientific research span various fields, each with unique purposes and methodologies. Below is a detailed analysis of six distinct applications of Triclopyr in scientific research.

Invasive Plant Management

Triclopyr: is widely used in the management of invasive plant species. . .

Environmental Persistence Studies

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Forestry Applications

Triclopyr was first registered for use in forestry. It is employed to manage competing vegetation that threatens tree crops. .

Agricultural Use

In agriculture, Triclopyr is used to control broadleaf weeds that compete with crops for resources. .

Promotion of Native Vegetation

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Herbicide Formulation Evaluation

Triclopyr is often included in herbicide formulations to enhance their spectrum of control. . These evaluations help in developing more effective and selective herbicide solutions.

Mechanism of Action

Target of Action

Triclopyr is a man-made herbicide used to control both broadleaf and woody plants . It is a selective herbicide, meaning it only controls certain types of plants . Broadleaf weeds often controlled with triclopyr include nettles, docks, brambles, and woody plants . Grasses tend to be less sensitive to triclopyr than other weeds .

Mode of Action

Triclopyr is a systemic herbicide . It affects actively growing plants by mimicking a specific type of plant growth hormone, known as an auxin . Triclopyr controls target weeds by mimicking the plant hormone auxin, causing uncontrolled plant growth .

Biochemical Pathways

Triclopyr is a mimic of a plant growth hormone called an auxin . This type of herbicide kills the target weed by imitating the auxin indole-3-acetic acid . When it is administered at effective doses, it causes uncontrolled, disorganized plant growth that leads to plant death .

Pharmacokinetics

Triclopyr is a systemic herbicide, meaning it moves throughout the plant tissue . Plants rapidly take in triclopyr through leaves and roots . The majority of the residue in whole crayfish was present in the carcass (shell, hemolymph). HPLC of hepatopancreas showed the residues were primarily parent triclopyr (greater than 80%). The principle metabolite in the hepatopancreas was confirmed by mass spectrometry as the taurine conjugate of triclopyr .

Result of Action

After absorbing the herbicide, plants die slowly (within weeks) . It causes uncontrolled plant growth and plant death . Herbicides containing triclopyr can be applied directly to the foliage of these undesirable weeds, where it will be absorbed into the plant’s vascular system and eventually kill them off from the inside out .

Action Environment

Triclopyr breaks down in soil with a half-life between 30 and 90 days . It degrades rapidly in water, and remains active in decaying vegetation for about 3 months . The compound is slightly toxic to ducks (LD 50 = 1698 mg/kg) and quail (LD 50 = 3000 mg/kg) . It has been found nontoxic to bees and very slightly toxic to fish (rainbow trout LC 50 (96 hr) = 117 ppm) . Garlon’s fact sheet for their triclopyr ester product indicates that triclopyr is highly toxic to fish, aquatic plants, and aquatic invertebrates, and should never be used in waterways, wetlands, or other sensitive habitats .

Safety and Hazards

Triclopyr is of low to moderate acute toxicity in mammals. It can be hazardous to humans if it gets in the eyes, so always wear safety goggles when handling and follow product directions exactly. It is slightly irritating to the eyes, nonirritating to the skin, and causes skin sensitization.

Future Directions

Triclopyr is a man-made herbicide used to control both broadleaf and woody plants. It was first registered in 1979 for use in forestry and it is used in both agricultural and non-agricultural settings. Certain products may have limited use for campsites, roadside applications, and some ornamental lawns. Always read the label for your product’s use sites and instructions.

Synthesis routes and methods

Procedure details

To 450 ml of a stirred solution of Garlon 3A (triethylamine salt of 3,5,6-trichloro-2-pyridyloxyacetic acid), 250 ml concentrated hydrochloric acid was added with stirring. A precipitate formed. The mixture was diluted to 1500 ml with water. The precipitate was filtered, washed with water, pressed dried and then dried inside the hood to give 176 g of the above-identified product as a beige solid.

Q & A

Q1: Does triclopyr affect all plants equally?

A: No, triclopyr exhibits selectivity in its action. It primarily targets broadleaf plants and woody species while generally sparing grasses and conifers. [, ] This selectivity makes it a valuable tool for weed control in various settings, including lawns, pastures, and forests.

Q2: What are the visible symptoms of triclopyr exposure in susceptible plants?

A: Triclopyr exposure typically leads to epinasty (downward bending of leaves), stem twisting, and ultimately plant death. [, , ] The severity of these symptoms is dose-dependent and varies among species.

Q3: What is the molecular formula and weight of triclopyr?

A: Triclopyr has the molecular formula C7H4Cl3NO3 and a molecular weight of 256.48 g/mol. []

Q4: Are there specific spectroscopic techniques used to characterize triclopyr?

A: Yes, various spectroscopic methods are employed to characterize and quantify triclopyr, including High-Performance Liquid Chromatography (HPLC), liquid scintillation spectroscopy, and polarization fluoroimmunoassay. [, , , ] These methods provide information about the compound's presence, concentration, and purity in different matrices.

Q5: How stable is triclopyr under different environmental conditions?

A: Triclopyr exhibits varying stability depending on factors like pH, temperature, and presence of light. It degrades relatively quickly in alkaline conditions and under high temperatures. [] Additionally, it undergoes photolysis when exposed to sunlight. [] This sensitivity to environmental factors is crucial for understanding its persistence and potential impact on ecosystems.

Q6: How do different formulations of triclopyr affect its stability and efficacy?

A: Triclopyr is available in various formulations, including esters, amine salts, and the free acid form. [, , ] The choice of formulation significantly influences its volatility, solubility, and overall efficacy. For instance, ester formulations tend to be more volatile than amine salts, potentially leading to off-target movement. []

Q7: Are there specific formulation strategies to improve triclopyr's performance?

A: Yes, research focuses on enhancing triclopyr's efficacy and minimizing its environmental impact through formulation advancements. For example, researchers are developing low-volatile ester formulations to reduce the risk of vapor drift and off-target damage. [] Additionally, combining triclopyr with other herbicides, such as imazapyr, has shown promising results in enhancing control efficacy against certain species. [, , ]